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Compound of Interest

Compound Name: Cyclohexadecane

Cat. No.: B1619725

The proper disposal of Cyclohexadecane is crucial for laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for researchers, scientists,
and drug development professionals to handle and dispose of Cyclohexadecane waste in
accordance with safety regulations.

Key Physical and Chemical Properties

Understanding the properties of Cyclohexadecane is the first step in ensuring its safe handling

and disposal.
Property Value
Boiling Point 318.66 °C @ 760.00 mm Hg (estimated)[1]
Flash Point 136.20 °C (277.00 °F) TCC (estimated)[1]
Vapor Pressure 0.001000 mmHg @ 25.00 °C (estimated)[1]
Water Solubility 0.001176 mg/L @ 25 °C (estimated)[1]
logP (o/w) 8.433 (estimated)[1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of Cyclohexadecane, from
initial handling to final removal by a licensed professional.
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Personal Protective Equipment (PPE)

Before handling Cyclohexadecane, ensure you are wearing the appropriate PPE to minimize
exposure.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[2]

Hand Protection: Use chemical-impermeable gloves that have been inspected prior to use.

[2]

Skin Protection: Wear impervious, flame-retardant clothing.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[2]

Spill Management

In the event of a spill, immediate and proper cleanup is essential to prevent contamination and
exposure.

Ventilation: Ensure the area is well-ventilated.[2]
« Ignition Sources: Remove all sources of ignition from the area.[2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains, as it should not be discharged into sewer systems.[2]

o Cleanup: Collect the spilled material using spark-proof tools and explosion-proof equipment.
Place the collected material into a suitable, closed container for disposal.[2]

Waste Storage and Labeling

Proper storage and labeling of Cyclohexadecane waste are critical for safety and regulatory
compliance.

o Container: Store the waste in a tightly closed, suitable container in a dry, cool, and well-
ventilated place.[2]
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e Labeling: The container must be clearly labeled with the words "Hazardous Waste," a
description of the contents (Cyclohexadecane), and the associated hazards.[3] If reusing a
bottle, completely remove or deface the original label.[3]

Disposal Procedure

Cyclohexadecane waste must be treated as hazardous waste and disposed of accordingly.

o Regulatory Framework: Hazardous waste management is primarily regulated by the Federal
Resource Conservation and Recovery Act (RCRA).[4] Generators of hazardous waste are
responsible for ensuring it is properly identified, managed, and treated before disposal.[4]

e Prohibited Disposal Methods:
o Do not dispose of Cyclohexadecane down the drain.[2]
o Do not dispose of Cyclohexadecane in regular trash.[5]
e Approved Disposal Methods:
o The material can be disposed of by removal to a licensed chemical destruction plant.[2]
o Controlled incineration with flue gas scrubbing is another approved method.[2]

e Engaging a Licensed Contractor: It is mandatory to transfer the waste to a licensed
hazardous waste contractor for proper disposal.[6] The generator of the waste is responsible
for verifying the contractor's credentials.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Cyclohexadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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